2-[[1-(3-Methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]-3-methylpyridine

• IUPAC Name: 2-[[1-(3-methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]-3-methylpyridine
• InChI: InChI=1S/C19H24N2O4S/c1-15-5-4-10-20-19(15)25-14-16-8-11-21(12-9-16)26(22,23)18-7-3-6-17(13-18)24-2/h3-7,10,13,16H,8-9,11-12,14H2,1-2H3
• InChI Key: ZZFHQGFOXQETHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)S(=O)(=O)C3=CC=CC(=C3)OC
• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol

Description

The compound “2-[[1-(3-Methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]-3-methylpyridine” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this pyridine ring is a methoxy group and a piperidine ring. The piperidine ring is a six-membered ring with one nitrogen atom and five carbon atoms, similar to the pyridine ring but with different bonding. The piperidine ring is further substituted with a methoxyphenylsulfonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific locations of these groups on the rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The presence of the sulfonyl group could make the compound susceptible to reactions involving nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the polar sulfonyl and methoxy groups, the aromaticity of the pyridine and phenyl rings, and the basicity of the nitrogen atoms in the piperidine and pyridine rings.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceutical applications. Piperidine derivatives are known to be important in drug design, so this compound could potentially have interesting biological activity.